Cas no 96631-85-5 (Benzonitrile, 2-nitro-3-(2-nitroethenyl)-, (E)- (9CI))

Benzonitrile, 2-nitro-3-(2-nitroethenyl)-, (E)- (9CI) structure
96631-85-5 structure
Product Name:Benzonitrile, 2-nitro-3-(2-nitroethenyl)-, (E)- (9CI)
CAS No:96631-85-5
MF:C9H5N3O4
MW:219.153701543808
CID:5667543
Update Time:2023-09-11

Benzonitrile, 2-nitro-3-(2-nitroethenyl)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-nitro-3-(2-nitroethenyl)-, (E)- (9CI)
    • Inchi: 1S/C9H5N3O4/c10-6-8-3-1-2-7(4-5-11(13)14)9(8)12(15)16/h1-5H/b5-4+
    • InChI Key: ASSSAGBBLLSSPX-SNAWJCMRSA-N
    • SMILES: C(#N)C1=CC=CC(/C=C/[N+]([O-])=O)=C1[N+]([O-])=O

Experimental Properties

  • Density: 1.45±0.1 g/cm3(Predicted)
  • Boiling Point: 438.1±45.0 °C(Predicted)
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